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Compound of Interest

Compound Name: Butyl valerate

Cat. No.: B146188

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is paramount. This document provides
comprehensive, step-by-step guidance on the necessary personal protective equipment (PPE),
operational procedures, and disposal plans for Butyl valerate.

Chemical and Physical Properties of Butyl Valerate

A clear understanding of Butyl valerate's properties is foundational to its safe handling. The
following table summarizes its key quantitative data.
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Property

Value

Molecular Formula

C9H1802[1]

Molar Mass 158.24 g/mol [1][2]

Appearance Colorless to pale yellow liquid[1][3]
Odor Fruity (apple-raspberry)[4]

Boiling Point 186 - 187 °C[1]

Melting Point -92.8 °C[1]

Flash Point 67 °C (closed cup)[1]

Density 0.868 g/cm?3 at 25 °C[1]

Water Solubility

Limited solubility[3]

Vapor Pressure

0.608 mmHg at 25°C[4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure to Butyl valerate. The following

equipment should be used:

o Eye and Face Protection: Wear safety glasses with side-shields that conform to EN166, or

goggles.[1][5] A face shield may be necessary for splash hazards.

e Skin Protection:

o Gloves: Chemical-resistant gloves are required. Butyl rubber gloves are an excellent

choice for handling esters like Butyl valerate.[6][7] Nitrile gloves can also be used.[8]

Always inspect gloves for any signs of degradation or puncture before use.

o Protective Clothing: Wear suitable protective clothing, such as a lab coat, to prevent skin

contact.[4][5] For larger quantities or increased risk of splashing, impervious clothing is

recommended.[1]
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» Respiratory Protection: If engineering controls, such as a fume hood, are insufficient to
maintain airborne concentrations below exposure limits, or if there is a risk of inhalation, an
approved respirator must be worn.[5] A full-face respirator with appropriate cartridges (e.g.,
type ABEK) is recommended in such scenarios.[1]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is crucial for minimizing risks associated with Butyl valerate.
Handling Procedures:

e Engineering Controls: Always handle Butyl valerate in a well-ventilated area, preferably
within a chemical fume hood.[5]

¢ Preventing Ignition: Butyl valerate is a flammable liquid.[4] Keep it away from heat, sparks,
open flames, and other ignition sources.[4][5] Use non-sparking tools and explosion-proof
equipment.[4][5] Ground and bond containers and receiving equipment to prevent static
discharge.[4][5]

» Personal Hygiene: Avoid contact with skin and eyes.[1] Do not breathe vapors or mist.[1]
Wash hands thoroughly after handling and before eating, drinking, or smoking.[5]

» Safe Transfer: When transferring the liquid, do so carefully to avoid splashes.
Storage:

« Store in a cool, dry, and well-ventilated place away from direct sunlight and sources of
ignition.[1][5]

o Keep containers tightly closed when not in use.[1][4][5]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[9]

Accidental Release and Disposal Plan

A clear plan for managing spills and disposing of waste is essential.

Spill Response:
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In the event of a spill, follow these steps:

Evacuate: Immediately evacuate personnel from the affected area.[1]
Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition.[1][5]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Do not let the
product enter drains.[1]

Absorption: Contain and collect the spillage with non-combustible absorbent materials such
as sand, earth, or vermiculite.[1]

Collection and Disposal: Place the absorbed material into a suitable, closed container for
disposal according to local regulations.[1]

Waste Disposal:

Dispose of Butyl valerate and any contaminated materials through a licensed disposal
company.[1]

Do not mix with other waste.[1]

Leave the chemical in its original container if possible.[1]

Uncleaned containers should be handled as if they contain the product itself.[1]
First Aid Measures

In case of exposure, immediate action is critical:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water. Seek medical attention if irritation develops or persists.[1][5]
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o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1]

Chemical Spill Response Workflow
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Chemical Spill Response Workflow for Butyl Valerate

Chemical Spill Occurs

Evacuate Area

|

Ensure Adequate Ventilation

|

Remove Ignition Sources

|

Don Appropriate PPE

|

Contain the Spill
(Use non-combustible absorbent material)

!

Collect Absorbed Material

|

Place in a Labeled, Closed Container for Disposal

!

Decontaminate the Area

|

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Butyl valerate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b146188?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/butyl-valerate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-valerate
https://cymitquimica.com/cas/591-68-4/
https://www.guidechem.com/encyclopedia/butyl-valerate-dic5420.html
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15437%20English%20SDS%20US.pdf
https://safetyware.com/butyl-gloves-the-ultimate-protection-for-hazardous-chemical-handling/
https://www.ansell.com/us/en/products/alphatec-38-514
https://m.youtube.com/watch?v=wZaEZjZz6aY
https://www.fishersci.com/store/msds?partNumber=AC259590050&countryCode=US&language=en
https://www.benchchem.com/product/b146188#personal-protective-equipment-for-handling-butyl-valerate
https://www.benchchem.com/product/b146188#personal-protective-equipment-for-handling-butyl-valerate
https://www.benchchem.com/product/b146188#personal-protective-equipment-for-handling-butyl-valerate
https://www.benchchem.com/product/b146188#personal-protective-equipment-for-handling-butyl-valerate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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